6,7-Dimethyl-1-(4-methylphenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C26H22N2O3
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 6,7-dimethyl-1-(4-methylphenyl)-2-(6-methylpyridin-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C26H22N2O3/c1-14-8-10-18(11-9-14)23-22-24(29)19-12-15(2)16(3)13-20(19)31-25(22)26(30)28(23)21-7-5-6-17(4)27-21/h5-13,23H,1-4H3
• Standard InChI Key: AKGYQTIUOBOJAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=C(C(=O)N2C4=CC=CC(=N4)C)OC5=C(C3=O)C=C(C(=C5)C)C

Introduction

6,7-Dimethyl-1-(4-methylphenyl)-2-(6-methylpyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound featuring a unique chromeno-pyrrole structure. This compound is of significant interest in medicinal chemistry due to its potential biological activities and structural complexity.

Synthesis Methods

The synthesis of such complex organic compounds typically involves multi-step organic reactions. Common methods may include:

• Condensation Reactions: These are often used to form the chromeno-pyrrole core.

• Substitution Reactions: These can be employed to introduce the methyl and phenyl substituents.

• Cyclization Reactions: These are crucial for forming the fused ring system.

Optimization of these methods is necessary to achieve high yields and purity.

Biological Activity and Potential Applications

Compounds with similar structural motifs have shown diverse biological activities, including anti-inflammatory and anticancer properties. While specific data on this compound is limited, its structural analogs have demonstrated promise in inhibiting enzymes and signaling pathways relevant to disease processes.

Compound Name	Structure Features	Biological Activity
5-Methyl-1H-pyrrole	Contains a pyrrole ring	Anticancer activity
4-Methylphenol	Simple phenolic structure	Antiseptic properties
6-Methylpyridine	Pyridine derivative	Antimicrobial effects

Research Findings and Future Directions

• Pharmacological Studies: Interaction studies focusing on binding affinity to biological targets are crucial for understanding the pharmacological profile of this compound.

• Materials Science Applications: The unique structure of this compound could also be explored in materials science for creating novel polymers or organic electronic devices.